Cas no 2227835-37-0 (methyl 4-(dimethylamino)-3-(1R)-1-hydroxyethylbenzoate)

• Product Name: methyl 4-(dimethylamino)-3-(1R)-1-hydroxyethylbenzoate
• CAS No: 2227835-37-0
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6435102
• PubChem ID: 165764957
• Update Time: 2025-05-25

methyl 4-(dimethylamino)-3-(1R)-1-hydroxyethylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(dimethylamino)-3-(1R)-1-hydroxyethylbenzoate
• methyl 4-(dimethylamino)-3-[(1R)-1-hydroxyethyl]benzoate
• 2227835-37-0
• EN300-1763498

• Inchi： 1S/C12H17NO3/c1-8(14)10-7-9(12(15)16-4)5-6-11(10)13(2)3/h5-8,14H,1-4H3/t8-/m1/s1
• InChI Key： WAOKXXIUFGMPKC-MRVPVSSYSA-N
• SMILES： O[C@H](C)C1C=C(C(=O)OC)C=CC=1N(C)C

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Additional information on methyl 4-(dimethylamino)-3-(1R)-1-hydroxyethylbenzoate

Methyl 4-(dimethylamino)-3-(1R)-1-hydroxyethylbenzoate (CAS No. 2227835-37-0): A Comprehensive Overview

Methyl 4-(dimethylamino)-3-(1R)-1-hydroxyethylbenzoate, identified by its CAS number 2227835-37-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a complex molecular structure, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The unique arrangement of functional groups within its molecular framework makes it a subject of extensive study, particularly in the context of drug design and development.

The molecular structure of methyl 4-(dimethylamino)-3-(1R)-1-hydroxyethylbenzoate consists of a benzoate core substituted with a dimethylamino group at the 4-position and a (1R)-1-hydroxyethyl group at the 3-position. This configuration imparts distinct chemical properties that make it valuable for synthetic chemistry and pharmacological research. The presence of the dimethylamino group enhances the compound's basicity, while the hydroxyethyl side chain introduces hydrophilicity, influencing its solubility and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. Studies have indicated that benzoate derivatives, particularly those with amino and hydroxyl substituents, exhibit diverse biological activities. For instance, related compounds have been investigated for their roles in modulating enzyme activity and interacting with specific receptors. The methyl 4-(dimethylamino)-3-(1R)-1-hydroxyethylbenzoate molecule represents a promising candidate for further investigation in these areas.

One of the most compelling aspects of methyl 4-(dimethylamino)-3-(1R)-1-hydroxyethylbenzoate is its potential as a scaffold for drug discovery. The benzoate core is a well-known pharmacophore found in numerous therapeutic agents, while the dimethylamino and hydroxyethyl groups provide additional sites for functionalization. This flexibility allows researchers to modify the compound's properties to optimize its biological activity and pharmacokinetic profile. Recent advances in computational chemistry have enabled more efficient screening of such derivatives, accelerating the discovery process.

Research into the biochemical pathways influenced by methyl 4-(dimethylamino)-3-(1R)-1-hydroxyethylbenzoate has revealed intriguing insights. Preliminary studies suggest that this compound may interact with enzymes involved in metabolic regulation and signal transduction. The dimethylamino group, in particular, has been shown to influence binding affinity and receptor interaction, making it a key target for structure-activity relationship studies. Additionally, the hydroxyethyl side chain could play a role in modulating enzyme kinetics, offering opportunities for therapeutic intervention.

The synthesis of methyl 4-(dimethylamino)-3-(1R)-1-hydroxyethybenzoate presents both challenges and opportunities for synthetic chemists. The complex stereochemistry of the (1R)-configuration requires precise control during synthesis to ensure high enantiomeric purity. However, modern synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, have made significant strides in addressing these challenges. These advancements not only improve yield but also enhance the overall efficiency of producing such complex molecules.

In conclusion, methyl 4-(dimethylamino)-3-(1R)-1-hydroxyethybenzoate (CAS No. 2227835-37-0) is a multifaceted compound with substantial potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in the development of novel therapeutic agents.